Cas no 61939-60-4 (5-methyl-3-(4-methylpiperazin-1-yl)-8-nitro-5H-pyridazino[3,4-b][1,4]benzoxazine)

• Product Name: 5-methyl-3-(4-methylpiperazin-1-yl)-8-nitro-5H-pyridazino[3,4-b][1,4]benzoxazine
• CAS No: 61939-60-4
• MF: C₁₆H₁₈N₆O₃
• MW: 342.352522373199
• CID: 1632811
• PubChem ID: 6410484
• Update Time: 2025-04-21

5-methyl-3-(4-methylpiperazin-1-yl)-8-nitro-5H-pyridazino[3,4-b][1,4]benzoxazine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-(4-methylpiperazin-1-yl)-8-nitro-5H-pyridazino[3,4-b][1,4]benzoxazine
• 5-Methyl-3-(4-methyl-1-piperazinyl)-8-nitro-5H-pyridazino[3,4-b][1,4]benzoxazine
• 5-methyl-3-(4-methylpiperazin-1-yl)-8-nitropyridazino[3,4-b][1,4]benzoxazine
• 2-(4-Methyl-1-piperazinyl)-7-nitro-10-methyl-3,4-diazaphenoxazine
• 5H-Pyridazino(3,4-b)(1,4)benzoxazine, 5-methyl-3-(4-methyl-1-piperazinyl)-8-nitro-
• 61939-60-4
• DTXSID10210971
• 5-Methyl-3-(4-methyl-1-piperazinyl)-8-nitro-5H-pyridazino(3,4-b)(1,4)benzoxazine
• DB-306789

• Inchi： 1S/C16H18N6O3/c1-19-5-7-21(8-6-19)15-10-13-16(18-17-15)25-14-9-11(22(23)24)3-4-12(14)20(13)2/h3-4,9-10H,5-8H2,1-2H3
• InChI Key： LIHBWRNUCDBENQ-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2N(C)C2C1=NN=C(C=2)N1CCN(C)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 342.14424
• Monoisotopic Mass: 342.14403846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 90.6Ų

Experimental Properties

• PSA: 87.87